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Introduction
Penthiopyrad (CAS No. 183675-82-3) is a broad-spectrum fungicide belonging to the

pyrazole-carboxamide class of chemicals.[1][2] It demonstrates both preventative and curative

properties against a wide range of fungal pathogens affecting various crops.[3][4] Its primary

application is in agriculture to control diseases such as leaf spots, blights, and mildews.[3]

From a chemical standpoint, penthiopyrad is notable for its stereoisomerism and its specific

mode of action as a succinate dehydrogenase inhibitor (SDHI).[1][5] This guide provides a

comprehensive overview of the core physical and chemical characteristics of technical grade

penthiopyrad, intended for researchers and professionals in the fields of agrochemical

development and analytical science.

Chemical Identity and Nomenclature
Precise identification is paramount in scientific research and regulatory affairs. Technical grade

penthiopyrad is defined by its specific chemical structure and internationally recognized

identifiers. The active substance purity is typically specified at a minimum of 980 g/kg.[1]

Commercially, it is formulated as a racemic mixture of its two enantiomers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1679300?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1210.htm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation12/Penthiopyrad.pdf
https://chemicalwarehouse.com/blogs/active-ingredients/penthiopyrad
https://apsjournals.apsnet.org/doi/10.1094/PDIS-10-19-2253-RE
https://plant-pest-advisory.rutgers.edu/understanding-the-sdhi-frac-group-7-fungicides/
https://plant-pest-advisory.rutgers.edu/understanding-the-sdhi-frac-group-7-fungicides/
https://www.benchchem.com/product/b1679300#physical-and-chemical-properties-of-technical-grade-penthiopyrad
https://www.benchchem.com/product/b1679300#physical-and-chemical-properties-of-technical-grade-penthiopyrad
https://www.benchchem.com/product/b1679300#physical-and-chemical-properties-of-technical-grade-penthiopyrad
https://www.benchchem.com/product/b1679300#physical-and-chemical-properties-of-technical-grade-penthiopyrad
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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